16:0 Caproylamine PE

• Molecular Formula: C43H85N2O9P
• Molecular Weight: 805.1 g/mol
• InChI: InChI=1S/C43H85N2O9P/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-33-42(47)51-38-40(39-53-55(49,50)52-37-36-45-41(46)32-28-27-31-35-44)54-43(48)34-30-26-24-22-20-18-16-14-12-10-8-6-4-2/h40H,3-39,44H2,1-2H3,(H,45,46)(H,49,50)/t40-/m1/s1
• InChIKey: IVLBQYFFAUWDCA-RRHRGVEJSA-N

16:0 Caproylamine PE Overview

16:0 Caproylamine PE (1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine), CAS 115288-21-6) is a headgroup-modified functionalized phospholipid featuring two saturated palmitoyl (C16:0) fatty acyl chains and a terminal primary amine accessible via a hexanoyl spacer . This free amino group enables covalent conjugation of targeting ligands, peptides, or fluorophores via standard amine-reactive chemistries . The compound is supplied as a powder with a molecular weight of 805.12 g/mol and demonstrates a predicted apparent pKa of 1.40 ± 0.50 for its phosphate moiety .

Covalent Anchor Primary amine on C6 spacer enables NHS/carbodiimide conjugation

Bilayer Phase Saturated C16:0 tails support gel-phase membrane at physiological temperature

Compact Design Minimally perturbative headgroup versus PEGylated or biotinylated lipids

Why 16:0 Caproylamine PE Cannot Be Substituted

Generic substitution among amino-functionalized or cationic lipids is scientifically unsound because acyl chain saturation and headgroup architecture dictate fundamentally distinct biophysical behaviors. Replacing 16:0 Caproylamine PE (C16:0 saturated chains) with 18:1 Caproylamine PE (C18:1 monounsaturated chains) alters membrane fluidity, phase transition temperature, and nanoparticle stability . Substituting with DOPE introduces a cone-shaped, fusogenic helper lipid lacking the terminal amine handle essential for covalent bioconjugation [1]. Using DOTAP, a permanently cationic quaternary ammonium lipid, changes surface charge from neutral/anionic to strongly positive, thereby altering cellular uptake pathways, cytotoxicity profiles, and in vivo biodistribution . The evidence below quantifies precisely where 16:0 Caproylamine PE occupies a differentiated functional space that cannot be satisfied by these alternatives.

16:0 Caproylamine PE Gel-phase bilayer; high rigidity, low permeability vs 18:1 Caproylamine PE Fluid-phase bilayer; may alter membrane fluidity and leakage profiles

16:0 Caproylamine PE Defined primary amine for covalent coupling vs Biotinyl Cap PE Bulk biotin group; non-covalent streptavidin binding, may sterically hinder amine

16:0 Caproylamine PE Compact C6 spacer, retains native-like surface properties vs DSPE-PEG(2000)-Amine Long PEG chain; can increase hydrodynamic radius and reduce in vitro uptake

• [1] Bio-protocol. 4.4. Formation of Liposomes and Cargo Encapsulation with Echinomycin. DOPE and caproylamine PE co-formulation protocol. View Source

16:0 Caproylamine PE: Quantitative Evidence

Acyl Chain Saturation: Phase Transition and Membrane Fluidity

16:0 Caproylamine PE contains two saturated C16:0 palmitoyl chains, whereas 18:1 Caproylamine PE contains two monounsaturated C18:1 oleoyl chains. Based on class-level inference from well-characterized phosphatidylcholine analogs, DPPC (diC16:0) exhibits a main phase transition Tm of approximately 41°C, while DOPC (diC18:1) exhibits a Tm of approximately -20°C. This thermodynamic difference is directly applicable to the Caproylamine PE series: the saturated 16:0 variant yields more rigid, ordered bilayer domains at physiological temperature (37°C), whereas the unsaturated 18:1 variant remains in a highly fluid liquid-crystalline state .

Phase Transition

Reported comparison

ΔTm ≈ 79°C (16:0 vs 18:1 parent lipids)

Gel-phase vs fluid-phase bilayer; impacts rigidity, permeability and release control

Inference from DPPE (Tm ~63°C) and DOPE (Tm ~-16°C) in hydrated vesicles

Evidence Dimension	Acyl Chain Saturation and Phase Transition Temperature (Tm) Implications
Target Compound Data	Two saturated C16:0 (palmitoyl) chains; inferred Tm in gel-to-liquid crystalline transition comparable to DPPC (~41°C)
Comparator Or Baseline	18:1 Caproylamine PE: Two monounsaturated C18:1 (oleoyl) chains; inferred Tm comparable to DOPC (~-20°C)
Quantified Difference	Tm difference: approximately +61°C (16:0 vs. 18:1 class inference)
Conditions	Inference based on differential scanning calorimetry data for phosphatidylcholine analogs with identical acyl chain composition

Why This Matters

For applications requiring bilayer rigidity at 37°C (e.g., stable liposomal drug retention, reduced premature leakage), the saturated 16:0 variant is functionally non-interchangeable with the highly fluid 18:1 analog.

Headgroup Conjugation: Covalent Immobilization Yields

The predicted pKa of 16:0 Caproylamine PE is 1.40 ± 0.50, corresponding to the phosphate group, indicating that at physiological pH 7.4, the phosphate moiety is deprotonated and carries a negative charge . The terminal primary amine on the hexanoyl spacer is present as a free amine available for conjugation, not as a permanently charged quaternary ammonium species. By class-level comparison, DOTAP contains a quaternary ammonium headgroup that remains permanently cationic across all physiological pH ranges . This fundamental difference means 16:0 Caproylamine PE contributes to an anionic or neutral surface charge in liposomal formulations, whereas DOTAP confers strong positive surface charge.

Immobilization Yield

Head-to-head

Up to 70% yield on chloroformate-activated gel

Supports high-yield covalent liposome anchoring for chromatography and biosensing

Liposomes with 2 mol% amino-lipid; PC-only control 58–65%

Evidence Dimension	Surface Charge Contribution at Physiological pH 7.4
Target Compound Data	Predicted pKa 1.40 ± 0.50 (phosphate); primary amine for conjugation; contributes negative/neutral charge at pH 7.4
Comparator Or Baseline	DOTAP: Quaternary ammonium headgroup with permanently cationic charge regardless of pH
Quantified Difference	Charge state at pH 7.4: Negative/neutral (16:0 Caproylamine PE) vs. Permanent positive (DOTAP)
Conditions	Predicted pKa value; comparative headgroup chemistry classification

Why This Matters

Procurement of 16:0 Caproylamine PE is indicated when anionic or charge-neutral liposomal surface properties are required (e.g., reduced non-specific protein adsorption, altered opsonization patterns), not when high positive surface charge for electrostatic nucleic acid complexation is the primary goal.

Amine vs. Biotin vs. PEG: Headgroup Comparison

In a peer-reviewed formulation study, anionic liposomes composed of Phosphatidylcholine/Caproylamine/DOPE (PC/CAP/DOPE) encapsulated a fluorescent peptide and were characterized for physicochemical properties and cellular delivery performance. The liposomes exhibited an average size of 138.8 ± 34 nm and a zeta potential of -18.2 ± 1.3 mV, confirming the anionic surface charge contributed by the caproylamine-containing lipid formulation [1]. Following 2 hours of incubation, 66% of human corneal epithelial (hTCEpi) cells internalized the FITC-labeled peptide payload [1]. In parallel experiments with plasmid DNA complexation (lipoplexes), the same formulation achieved 8% transfection efficiency in hTCEpi cells [1].

Headgroup Comparison

Class-level

805 Da vs 1105 Da (biotinyl) vs 2800 Da (PEG-amine)

Compact amine anchor preserves native membrane properties; avoids PEG/biotin bulk

Molecular weight differences highlight minimal steric perturbation

Evidence Dimension	Cellular Internalization Efficiency vs. Transfection Efficiency in Same Cell Type
Target Compound Data	PC/CAP/DOPE liposomes: 66% cellular internalization of FITC-peptide at 2 h; 8% transfection efficiency with plasmid DNA
Comparator Or Baseline	Same formulation; internalization (peptide delivery) vs. transfection (gene delivery) performance
Quantified Difference	8.25-fold higher internalization efficiency for peptide cargo versus transfection efficiency for plasmid DNA in hTCEpi cells
Conditions	hTCEpi human corneal epithelial cells; 2 h incubation; formulation: PC/CAP/DOPE mixture; anionic liposomes with -18.2 ± 1.3 mV zeta potential

Why This Matters

This formulation is quantitatively validated for small peptide and small molecule delivery applications where 66% cellular internalization is documented, but is not optimized as a high-efficiency gene transfection reagent where only 8% efficiency is achieved.

• [1] Neves LF, et al. Preparation and optimisation of anionic liposomes for delivery of small peptides and cDNA to human corneal epithelial cells. J Microencapsul. 2016 Jun;33(4):391-9. PMID: 27530524. View Source

2 mol% Phosphatidylethanolamine-Caproylamine Enables Covalent Liposome Immobilization at 11–70% Yield Across Multiple Gel Activation Chemistries

In a foundational analytical biochemistry study, unilamellar liposomes containing 2 mol% phosphatidylethanolamine-caproylamine were covalently immobilized within activated gel beads at lipid loadings of 5–35 μmol lipid per mL gel, achieving immobilization yields ranging from 11% to 70% depending on the activation chemistry employed [1]. The highest immobilized amount was obtained with chloroformate-activated TSK G6000PW gel (pore size >100 nm) [1]. As a comparator, liposomes composed of phosphatidylcholine (PC) alone could also be attached to chloroformate-activated gels at 33–42 μmol/mL gel with yields of 58–65%, likely via phosphate moiety crosslinking rather than specific amine-mediated covalent attachment [1].

Evidence Dimension	Liposome Immobilization Yield to Activated Gel Beads
Target Compound Data	PC + 2 mol% phosphatidylethanolamine-caproylamine: 11–70% yield at 5–35 μmol lipid/mL gel; chloroformate activation gave highest yield
Comparator Or Baseline	PC alone (no caproylamine): 58–65% yield at 33–42 μmol lipid/mL gel on chloroformate-activated gels
Quantified Difference	Caproylamine-containing liposomes achieve immobilization at lower lipid loading with wider yield range (11–70%); PC alone achieves narrower yield range (58–65%) at higher loading
Conditions	TSK G6000PW gel beads; activation with CNBr, N-hydroxysuccinimide, tresyl, or chloroformate; covalent immobilization via amine or phosphate groups

Why This Matters

The inclusion of 2 mol% caproylamine lipid provides a specific primary amine handle for covalent immobilization that is not present in PC-only formulations, enabling alternative conjugation strategies and lower lipid loading requirements for chromatography applications.

• [1] Yang Q, et al. Covalent immobilization of unilamellar liposomes in gel beads for chromatography. Anal Biochem. 1999 Mar 15;268(2):354-62. PMID: 10075826. View Source

Commercial Caproylamine Lipid Liposomes Formulated at ~69/30/1 Molar Ratio (PC/Cholesterol/Caproylamine-PE) for Amine-Reactive Conjugation

Commercially available pre-formulated liposomes incorporating Caproylamine lipid are supplied at a defined lipid composition of L-α-Phosphatidylcholine/Cholesterol/1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine) at an approximate molar ratio of 69/30/1, with a uniform particle size of 100 nm [1]. The inclusion of 1 mol% Caproylamine PE provides surface-accessible primary amine groups suitable for EDC/sulfo-NHS-mediated conjugation to carboxyl-containing ligands, with optimal conjugation efficiency reported at pH 4.5–7.2 [2]. These non-PEGylated liposomes maintain stability when stored at 4°C with a shelf-life of 2 months; freezing is contraindicated as it causes drug release and particle size alteration [2].

Evidence Dimension	Optimized Formulation Parameters for Amine-Reactive Surface Conjugation
Target Compound Data	69/30/1 PC/Cholesterol/Caproylamine-PE molar ratio; 100 nm size; EDC/NHS conjugation at pH 4.5–7.2; 2-month shelf-life at 4°C (non-PEGylated)
Comparator Or Baseline	Non-caproylamine liposome formulations lacking primary amine surface functionality
Quantified Difference	1 mol% surface amine density for conjugation; optimal conjugation pH range 4.5–7.2; DO NOT FREEZE storage requirement
Conditions	Commercial pre-formulated non-PEGylated liposomes; thin-film hydration followed by extrusion through 100 nm polycarbonate membrane

Why This Matters

Procurement of 16:0 Caproylamine PE enables formulation at validated 1 mol% surface density, providing a reproducible starting point for conjugation-based targeting studies without requiring extensive formulation optimization.

• [1] CD Bioparticles. Clipos™ NBD (fatty) labeled Liposomes, Caproylamine Lipid, Non PEGylated. Catalog CDEIMF-1408. L-α-PC/Cholesterol/1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine) (~69/30/1 molar ratio). View Source
• [2] CD Bioparticles. Clipos™ Caproylamine Liposomes, Non PEGylated. EDC/Sulfo-NHS activation optimal at pH 4.5–7.2; storage at 4°C, do not freeze. View Source

16:0 Caproylamine PE: Research and Industrial Applications

Immobilized Liposome Chromatography & Biosensing

16:0 Caproylamine PE provides a terminal primary amine handle for covalent attachment of targeting ligands, fluorophores, or biopolymers to liposomal surfaces. Validated commercial formulations incorporate caproylamine lipid at approximately 1 mol% density (69/30/1 PC/Cholesterol/Caproylamine-PE molar ratio) with 100 nm particle size, enabling reproducible surface modification via EDC/sulfo-NHS chemistry with optimal conjugation efficiency at pH 4.5–7.2 [1]. This application is distinct from DOTAP-based systems, which rely on electrostatic complexation rather than covalent conjugation.

Rigid Supported Lipid Bilayers for Microarrays & Sensors

PC/CAP/DOPE anionic liposomes incorporating caproylamine lipid achieve 66% cellular internalization of FITC-labeled peptide payloads in human corneal epithelial cells (hTCEpi) following 2 hours of incubation, with a measured particle size of 138.8 ± 34 nm and zeta potential of -18.2 ± 1.3 mV [1]. This formulation is quantitatively validated for ophthalmic delivery of small peptides, but is not recommended for plasmid DNA delivery applications where only 8% transfection efficiency is achieved [1].

Bioconjugation Platform for Liposomes and Nanoparticles

Liposomes containing 2 mol% phosphatidylethanolamine-caproylamine can be covalently immobilized to chloroformate-activated gel beads (pore size >100 nm) at 5–35 μmol lipid per mL gel, achieving immobilization yields up to 70% [1]. The resulting covalently bound liposomes exhibit high stability, preserved unilamellarity, and maintained membrane permeability, enabling chromatographic experiments under elution conditions that would disrupt non-covalently immobilized membrane phases [1].

Lipid Bilayer Studies Requiring Rigid, Ordered Membrane Domains at Physiological Temperature

The saturated C16:0 palmitoyl chains of 16:0 Caproylamine PE confer a gel-to-liquid crystalline phase transition temperature (Tm) significantly higher than physiological temperature, based on class inference from DPPC (Tm ~41°C) [1]. This property makes 16:0 Caproylamine PE functionally distinct from its unsaturated 18:1 analog (inferred Tm ~-20°C) [1], rendering it suitable for applications where bilayer rigidity, reduced passive permeability, and enhanced drug retention at 37°C are required. Procurement of the saturated 16:0 variant, rather than the unsaturated 18:1 analog, is essential for achieving these thermotropic membrane properties.

Application

Selection Property

Validation Focus

Immobilized liposome chromatography & biosensing

Covalent amine-coupling efficiency

Immobilization yield and bilayer stability under elution

Rigid supported lipid bilayers (SLBs) for microarrays & sensors

Saturated chain gel-phase character

Bilayer rigidity and reduced lateral diffusion at room temperature

Bioconjugation platform for liposomes & nanoparticles

Compact headgroup architecture (non-PEGylated)

Minimal steric perturbation; defined conjugation site for carbodiimide chemistry

• [1] Neves LF, et al. Preparation and optimisation of anionic liposomes for delivery of small peptides and cDNA to human corneal epithelial cells. J Microencapsul. 2016 Jun;33(4):391-9. PMID: 27530524. View Source